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Compound of Interest

Compound Name: Cyclopentyl phenylacetate

Cat. No.: B14743938

An In-depth Technical Guide to the Health and Safety of Handling Cyclopentyl Phenylacetate

This guide provides comprehensive health and safety information for Cyclopentyl
phenylacetate, intended for researchers, scientists, and professionals in drug development. It
covers physical and chemical properties, hazard identification, handling procedures, and
emergency measures.

Chemical Identification and Physical Properties

Cyclopentyl phenylacetate is an ester with the molecular formula C13H1602.[1][2] It is also
known by its IUPAC name, cyclopentyl 2-phenylacetate, and its CAS number is 5420-99-5.[1]

Table 1: Physical and Chemical Properties of Cyclopentyl Phenylacetate
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Property Value Source
Molecular Formula C13H1602 [1112]
Molecular Weight 204.26 g/mol [1][2]
Boiling Point 295°C at 760 mmHg [2]
Flash Point 124.7°C [2]
Density 1.07 g/cm3 [2]
Vapor Pressure 0.00157 mmHg at 25°C [2]
Refractive Index 1.531 [2]
Water Solubility Insoluble [3]

Hazard Identification and Classification

A specific GHS classification for Cyclopentyl phenylacetate is not readily available in the
public domain. However, based on data for similar aromatic esters, it is prudent to handle it as
a substance with potential for skin and eye irritation. For related compounds like ethyl
phenylacetate, hazard statements include H303 (May be harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation).[4]

Note: The following table provides a potential GHS classification based on related compounds
and should be used as a precautionary guideline. A substance-specific risk assessment should

be conducted.

Table 2: Postulated GHS Classification for Cyclopentyl Phenylacetate
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GHS
Classification

Pictogram

Signal Word

Hazard
Statement (H-
phrases)

Precautionary
Statement (P-
phrases)

Acute Toxicity,

Oral (Category 5)

No Pictogram

Warning

H303: May be
harmful if

swallowed

P312: Call a
POISON
CENTER or
doctor/physician

if you feel unwell.

Skin
Corrosion/Irritatio

n (Category 2)

lraalt text

Warning

H315: Causes

skin irritation

P264: Wash skin
thoroughly after
handling. P280:
Wear protective
gloves.
P302+P352: IF
ON SKIN: Wash
with plenty of
soap and water.
P332+P313: If
skin irritation
occurs: Get
medical

advice/attention.

Serious Eye
Damage/Eye
Irritation
(Category 2A)

lrialt text

Warning

H319: Causes
serious eye
irritation

P264: Wash skin
thoroughly after
handling. P280:
Wear eye
protection/face
protection.
P305+P351+P33
8: IF IN EYES:
Rinse cautiously
with water for
several minutes.
Remove contact
lenses, if present

and easy to do.
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Continue rinsing.
P337+P313: If
eye irritation
persists: Get
medical

advice/attention.

Specific target
organ toxicity —
Single exposure
(Category 3),
Respiratory tract

irritation

lwialt text

Warning

H335: May
cause respiratory

irritation

P261: Avoid
breathing
dust/fume/gas/mi
st/vapors/spray.
P271: Use only
outdoors or in a
well-ventilated
area.
P304+P340: IF
INHALED:
Remove person
to fresh air and
keep comfortable
for breathing.
P312: Call a
POISON
CENTER/doctor

if you feel unwell.

Toxicological Information

Detailed toxicological studies specifically for Cyclopentyl phenylacetate are not widely

available. For the related compound, methyl phenylacetate, the oral LD50 in rats is 2500

mg/kg, and the dermal LD50 in rabbits is 2400 mg/kg.[5] It may cause skin irritation after

prolonged or repeated exposure.[5]

Experimental Protocols

Detailed experimental protocols for toxicological or safety studies on Cyclopentyl

phenylacetate are not available in the public domain from the conducted searches. General
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methodologies for assessing chemical safety can be found in OECD guidelines.

Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[6][7]

Do not ingest or inhale vapors.[6]

Use only in a well-ventilated area.[4]

Wash hands thoroughly after handling.[6][7]

Keep away from heat, sparks, and open flames.[7]

Use non-sparking tools and take precautionary measures against static discharges.[7]
Storage:

o Store in a tightly closed original container.[6]

o Keep in a cool, dry, and well-ventilated place.[4][7]

» Store away from incompatible materials such as strong oxidizing agents, strong reducing
agents, strong acids, and strong bases.[7]

» Protect from light and air.[6]

Exposure Controls and Personal Protection

Engineering Controls:
o Ensure adequate ventilation, especially in confined areas.[7]
o Use explosion-proof electrical, ventilating, and lighting equipment.[7]

o Eyewash stations and safety showers should be close to the workstation.[4]
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Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles conforming
to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[7]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[7]

First Aid Measures

Table 3: First Aid Procedures

Exposure Route First Aid Measures

Move the exposed person to fresh air at once. If
) breathing has stopped, perform artificial
Inhalation I . .
respiration. Get medical attention as soon as

possible.[8]

Promptly wash the contaminated skin with soap
) and water.[8] Remove contaminated clothing
Skin Contact o
and wash the skin with soap and water.[8] If

irritation persists, get medical attention.[8]

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[4][7]
Eye Contact Remove contact lenses if present and easy to

do.[4] Continue rinsing. Get medical attention.[4]

[7]

Do NOT induce vomiting.[7] Call a physician or
) poison control center immediately.[7] If the
Ingestion ) i i i i
person is conscious, rinse their mouth with

water.[4]
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Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[7] Water mist may be used to cool closed containers.[7]

¢ Unsuitable Extinguishing Media: Do not use a direct stream of water.[6]

» Specific Hazards: The product is combustible.[7] Containers may explode when heated.[7]
Thermal decomposition can lead to the release of irritating gases and vapors, such as
carbon monoxide (CO) and carbon dioxide (CO2).[7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment.[9] Remove all sources of ignition.
[7] Ensure adequate ventilation.[9]

e Environmental Precautions: Prevent the product from entering drains, surface water, or
ground water.[6]

» Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust).[7] Keep in suitable, closed containers for disposal.[7]

Stability and Reactivity

e Reactivity: No hazardous reactions are known when stored and handled according to
instructions.[6]

o Chemical Stability: Stable under normal conditions.[6]
» Conditions to Avoid: Avoid heat, flames, and sparks.[6][7]

e Incompatible Materials: Strong oxidizing agents, strong reducing agents, strong acids, and
strong bases.[7]
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e Hazardous Decomposition Products: No dangerous decomposition products are known
under normal conditions of use.[6] Hazardous combustion products include carbon monoxide
and carbon dioxide.[7]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[7]

Visual Workflow for Safe Handling
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Workflow for Safe Handling of Cyclopentyl Phenylacetate
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Y
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Pre-Use Risk Assessment

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in Ventilated Area
(Fume Hood)

Handling and Use of Chemical

During/After Use After Use

Waste Collection

(Labeled, Segregated Waste Container) Recepiapaivelaics

Periodic Disposal

\
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(Follow Institutional Procedures)
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Y

Wash Hands Thoroughly

Y

Update Inventory

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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